2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline

• IUPAC Name: 2-[(4-methoxyphenyl)methoxy]-4-(oxan-4-yloxy)aniline
• InChI: InChI=1S/C19H23NO4/c1-21-15-4-2-14(3-5-15)13-23-19-12-17(6-7-18(19)20)24-16-8-10-22-11-9-16/h2-7,12,16H,8-11,13,20H2,1H3
• InChI Key: SQEFTWVDELNCHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=C(C=CC(=C2)OC3CCOCC3)N
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline is an organic compound that features both methoxybenzyl and tetrahydropyran groups attached to an aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline typically involves the following steps:

Protection of Aniline: The aniline group is protected using a suitable protecting group to prevent unwanted reactions.

Introduction of Methoxybenzyl Group: The protected aniline is reacted with 4-methoxybenzyl chloride in the presence of a base such as potassium carbonate to introduce the methoxybenzyl group.

Introduction of Tetrahydropyran Group: The intermediate is then reacted with tetrahydropyranyl chloride under acidic conditions to introduce the tetrahydropyran group.

Deprotection: The protecting group on the aniline is removed to yield the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline can undergo various types of chemical reactions, including:

Oxidation: The methoxybenzyl group can be oxidized to form corresponding aldehydes or acids.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The aniline group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or reagents like sodium borohydride can be employed.

Substitution: Electrophiles such as halogens or nitro groups can be introduced using appropriate reagents.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted anilines.

Scientific Research Applications

2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved would vary based on the specific biological context.

Comparison with Similar Compounds

Similar Compounds

• 2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)phenol
• 2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid

Uniqueness

2-((4-Methoxybenzyl)oxy)-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline is unique due to the presence of both methoxybenzyl and tetrahydropyran groups, which can impart specific chemical and physical properties. This makes it a valuable compound for various applications, particularly in the development of new materials and pharmaceuticals.